calcitonin, Arg-3-nitrophenylazido-Lys-
Description
Calcitonin is a 32-amino-acid peptide hormone primarily involved in calcium homeostasis, secreted by the parafollicular cells of the thyroid gland. It inhibits osteoclast activity, reducing bone resorption, and modulates renal calcium excretion. The compound “calcitonin, Arg-3-nitrophenylazido-Lys-” represents a synthetic analog of calcitonin modified with a photoaffinity label—specifically, an Arg residue conjugated to a 3-nitrophenylazido group at the lysine (Lys) position. This modification enables the compound to crosslink with its binding partners upon ultraviolet (UV) light activation, making it a valuable tool for mapping receptor interactions and studying calcitonin’s molecular mechanisms .
For instance, polymorphisms in the calcitonin receptor gene (e.g., TaqI, AluI) influence receptor-ligand interactions, which may indirectly affect the efficacy of synthetic analogs like Arg-3-nitrophenylazido-Lys- calcitonin .
Properties
CAS No. |
114451-34-2 |
|---|---|
Molecular Formula |
C8H4F2O3 |
Synonyms |
calcitonin, Arg-3-nitrophenylazido-Lys- |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Modifications and Receptor Affinity
The table below compares Arg-3-nitrophenylazido-Lys- calcitonin with native human calcitonin and other analogs:
| Compound Name | Modification | Receptor Affinity (vs. Human CT) | Half-Life (min) | Primary Use |
|---|---|---|---|---|
| Human Calcitonin | None | 1.0x | 10–15 | Calcium regulation |
| Salmon Calcitonin | Substitutions at positions 8, 16, 28 | 20–50x higher | 45–70 | Osteoporosis treatment |
| Elcatonin | Deaminated at position 1 | 10x higher | 30–40 | Anti-inflammatory research |
| Arg-3-nitrophenylazido-Lys- CT | Photoaffinity label at Lys residue | Not quantified (research tool) | ~20 | Receptor mapping studies |
Key Insights:
- Salmon calcitonin exhibits significantly higher receptor affinity and prolonged half-life due to amino acid substitutions that enhance stability and resistance to enzymatic degradation.
Functional and Metabolic Effects
- Glucose Homeostasis: Native calcitonin and its analogs have sex-specific metabolic effects. For example, calcitonin injections impair glucose tolerance more prominently in girls with obesity than in boys, suggesting sex-dependent receptor sensitivity . Modified analogs like Arg-3-nitrophenylazido-Lys- calcitonin may exhibit similar sex-specific interactions, though this requires direct investigation.
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